![molecular formula C17H17F2N3O2S2 B6476809 1-(2,5-difluorophenyl)-N-{2-[5-(1-methyl-1H-pyrazol-4-yl)thiophen-2-yl]ethyl}methanesulfonamide CAS No. 2640889-11-6](/img/structure/B6476809.png)
1-(2,5-difluorophenyl)-N-{2-[5-(1-methyl-1H-pyrazol-4-yl)thiophen-2-yl]ethyl}methanesulfonamide
Description
1-(2,5-difluorophenyl)-N-{2-[5-(1-methyl-1H-pyrazol-4-yl)thiophen-2-yl]ethyl}methanesulfonamide is a useful research compound. Its molecular formula is C17H17F2N3O2S2 and its molecular weight is 397.5 g/mol. The purity is usually 95%.
The exact mass of the compound 1-(2,5-difluorophenyl)-N-{2-[5-(1-methyl-1H-pyrazol-4-yl)thiophen-2-yl]ethyl}methanesulfonamide is 397.07302546 g/mol and the complexity rating of the compound is 561. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality 1-(2,5-difluorophenyl)-N-{2-[5-(1-methyl-1H-pyrazol-4-yl)thiophen-2-yl]ethyl}methanesulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(2,5-difluorophenyl)-N-{2-[5-(1-methyl-1H-pyrazol-4-yl)thiophen-2-yl]ethyl}methanesulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antifungal Agent Synthesis
The title compound serves as a key intermediate in the synthesis of the antifungal agent Posaconazole . Compared to existing antifungal drugs, it exhibits higher potency against a broad range of fungal pathogens, including Aspergillus, Candida, and Cryptococcus. Posaconazole is crucial for combating fungal infections, making this compound valuable in the field of antifungal research .
Medicinal Chemistry
Triazole Derivatives: Derivatives of triazole compounds have a broad spectrum of pharmaceutical applications . In particular, they are widely explored as antifungal agents. The unique structural features of this compound, such as the tetrahydrofuran ring and the 2–4-difluorophenyl ring, contribute to its pharmacological properties. Researchers investigate its interactions with fungal enzymes and cell membranes, aiming to enhance its efficacy and safety .
Chemical Biology
Mechanism of Action Studies: Scientists study the precise mechanism by which this compound inhibits fungal growth. Understanding its mode of action can lead to the development of more effective antifungal therapies. Investigating its interactions with specific fungal targets, such as cytochrome P450 enzymes, can provide valuable insights .
Organic Synthesis
Claisen-Schmidt Condensation: The synthesis of this compound involves Claisen-Schmidt condensation under basic conditions. Researchers explore variations of this reaction to optimize yields and purity. Additionally, modifications to the substituents on the tetrahydrofuran ring may yield derivatives with enhanced properties .
Materials Science
Isocyanate Chemistry: The compound’s 2,5-difluorophenyl group contains an isocyanate functional group. Isocyanates are essential in polymer chemistry, where they participate in the formation of polyurethanes and other materials. Researchers investigate its reactivity and potential applications in coatings, adhesives, and sealants .
Drug Development
Structure-Activity Relationship (SAR) Studies: Researchers explore the SAR of this compound by synthesizing analogs with subtle modifications. By correlating structural changes with biological activity, they aim to identify optimal drug candidates. This approach contributes to the rational design of novel antifungal agents .
properties
IUPAC Name |
1-(2,5-difluorophenyl)-N-[2-[5-(1-methylpyrazol-4-yl)thiophen-2-yl]ethyl]methanesulfonamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17F2N3O2S2/c1-22-10-13(9-20-22)17-5-3-15(25-17)6-7-21-26(23,24)11-12-8-14(18)2-4-16(12)19/h2-5,8-10,21H,6-7,11H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZTPQOBFDJQQTHF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=C(C=N1)C2=CC=C(S2)CCNS(=O)(=O)CC3=C(C=CC(=C3)F)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17F2N3O2S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
397.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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